11(S)-Hepe

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)
• InChIKey: IDEHSDHMEMMYIR-UHFFFAOYSA-N

11(S)-HEPE: Procurement Considerations for the Single Enantiomer Monohydroxy EPA Derivative

11(S)-HEPE (CAS 156473-26-6) is a monohydroxy fatty acid derived from eicosapentaenoic acid (EPA, 20:5 n-3), theoretically via cyclooxygenase (COX) activity . As the pure 11(S) enantiomer, it is structurally distinguished from racemic (u00b1)11-HEPE, which contains equal amounts of 11(S)- and 11(R)-HEPE and is produced via non-enzymatic oxidation [1]. The compound serves as a reference standard in lipidomics and as a tool compound for investigating stereospecific biological responses in inflammation and resolution pathways.

✓ Pure S-enantiomer for stereospecific study design

✓ EPA-derived monohydroxy fatty acid probe

✓ Differentiated from pro-resolving R-enantiomer pathways

• [1] ChemicalBook. (u00b1)11-HEPE (99217-78-4) Product Information. View Source

Why Procuring a Specific HEPE Isomer Matters: Stereochemical and Synthetic Origin

Substituting 11(S)-HEPE with a racemic mixture or a different positional isomer is not functionally equivalent. Stereochemistry at the C11 hydroxyl group dictates interaction with chiral biological targets such as G-protein coupled receptors (GPCRs) and enzymes involved in specialized pro-resolving mediator (SPM) biosynthesis [1]. Furthermore, the synthetic origin (enzymatic vs. non-enzymatic) influences the isomeric purity and, consequently, the interpretability of experimental results. Using a racemate introduces an undefined 50% (R)-enantiomer contaminant with potentially different or even antagonistic activity, confounding dose-response and mechanistic studies . The specific evidence below quantifies the critical differences in molecular identity, origin, and spectral properties that preclude generic substitution in analytical and biological assays.

Racemic mixture

Undocumented biological activity of (±)11-HEPE may introduce uncontrolled variables into assays.

R-enantiomer diversion

11(R)-HEPE is channeled into resolvin biosynthesis; S-enantiomer pathway remains uncharacterized, limiting interchangeability.

Analytical inconsistency

Racemic standards lack defined composition, reducing calibration reliability in quantitative lipidomics.

• [1] Serhan, C.N., & Chiang, N. (2008). Endogenous pro-resolving and anti-inflammatory lipid mediators: a new pharmacologic genus. British Journal of Pharmacology, 153(S1), S200-S215. View Source

Quantitative Differentiation Evidence: 11(S)-HEPE vs. Structural and Stereochemical Comparators

Stereochemical Identity and Synthetic Origin: 11(S)-HEPE vs. Racemic (u00b1)11-HEPE

11(S)-HEPE is a single enantiomer derived theoretically from enzymatic (COX) pathways, whereas (u00b1)11-HEPE is a racemic mixture produced by non-enzymatic oxidation of EPA, containing exactly equal amounts of 11(S)-HEPE and 11(R)-HEPE . The biological activity of the racemate has not been clearly documented, making the pure enantiomer essential for studies requiring stereochemical precision [1]. While 11(R)-HEPE is produced enzymatically by 11(R)-LO in sea urchin, its specific activity in mammalian systems remains undefined .

Chiral Purity

Data to verify

11(S)-HEPE (single isomer)

(±)11-HEPE (racemic mixture)

Enantiomeric identity supports attributable effects; comparator activity undocumented.

Vendor data; cross-study analogy.

Evidence Dimension	Enantiomeric composition and synthesis route
Target Compound Data	100% (S)-enantiomer; theoretical COX-derived
Comparator Or Baseline	(u00b1)11-HEPE: 50% (S)- and 50% (R)-enantiomer; non-enzymatic oxidation
Quantified Difference	100% (S) vs. 50% (S) in racemate
Conditions	Synthetic origin and chemical definition

Why This Matters

This difference is critical for procurement because using the racemate in biological assays introduces an undefined (R)-enantiomer variable, potentially leading to misinterpretation of results and failure to detect stereospecific activity.

• [1] ChemicalBook. (u00b1)11-HEPE (99217-78-4) Product Information. View Source

Comparative Biosynthetic Origin: 11(S)-HEPE vs. Other HEPE Positional Isomers

While the biosynthesis of 11(S)-HEPE is theoretical (COX) and its endogenous production is unconfirmed, the biosynthetic origins of other HEPE isomers are more definitively established . 12(S)-HEPE is produced via 12-lipoxygenase (12-LO) and is metabolized by neutrophils to 12(S),20-diHEPE or 5(S),12(S)-HEPE . 15(S)-HEPE is synthesized by 15-LO and inhibits RBL-1 cell 5-LO with an IC50 of 28 u03bcM . 5(S)-HEPE, also 5-LO-derived, is further converted to 5-oxoEPE and LTB5 in human neutrophils . 8(S)-HEPE is produced by lipoxygenase oxidation of EPA .

Functional Divergence

Class-level

11(S)-HEPE: no reported bioactivity

11(R)-HEPE: resolvin intermediate

Stereochemistry may dictate metabolic fate; supports distinct pathway investigation.

Established eicosanoid biosynthesis pathways.

Evidence Dimension	Biosynthetic pathway and defined biological activity
Target Compound Data	Theoretical COX product; endogenous production and specific biological activity not documented
Comparator Or Baseline	12(S)-HEPE, 15(S)-HEPE, 5(S)-HEPE, 8(S)-HEPE
Quantified Difference	Multiple comparators have defined biosynthetic pathways and documented biological activities, while 11(S)-HEPE lacks such definition
Conditions	Literature review of HEPE isomer biosynthesis and function

Why This Matters

Procuring 11(S)-HEPE is justified for its specific application as a pure reference standard for analytical method development, but its lack of defined endogenous function differentiates it from other HEPE isomers with established roles as lipid mediators.

Analytical Differentiation: UV Spectral Signature of 11(S)-HEPE

11(S)-HEPE exhibits a characteristic UV absorption maximum (u03bb max) at 236 nm with a molar absorptivity (u03b5) of 23,000 [1]. This spectral property is shared with other conjugated diene-containing HEPE isomers, but the specific u03bb max and u03b5 value can be used in conjunction with chromatographic retention times to confirm identity and purity, particularly when distinguishing it from its (R)-enantiomer or other positional isomers in HPLC-UV methods.

Biotechnological Yield

Head-to-head

80.0% conversion (2.4 mM product)

Reported high-efficiency enzymatic synthesis supports scalable sourcing.

Enzymatic (11S-LOX) vs. non-enzymatic oxidation.

Evidence Dimension	UV-Vis absorption maximum and molar absorptivity
Target Compound Data	u03bb max: 236 nm, u03b5: 23,000
Comparator Or Baseline	Other HEPE isomers with conjugated dienes
Quantified Difference	Specific u03bb max of 236 nm; value can vary slightly between isomers depending on double bond geometry and substitution
Conditions	Spectrophotometric measurement in organic solvent

Why This Matters

This quantitative spectral data is essential for analytical chemists developing LC-UV methods for lipid mediator profiling, providing a key parameter for peak identification and purity assessment during procurement and use.

• [1] LipidBank. 11S-Hydroxy-5Z,8Z,12E,14Z,17Z-eicosapentaenoic acid (11(S)-HEPE). LBF20503HO05. View Source

Validated Application Scenarios for Procuring 11(S)-HEPE Based on Quantitative Evidence

Analytical Method Development and Validation in Lipidomics

Use 11(S)-HEPE as a pure reference standard to develop and validate liquid chromatography-mass spectrometry (LC-MS/MS) or HPLC-UV methods for profiling monohydroxy EPA metabolites in biological matrices. The compound's well-defined UV spectral signature (u03bb max 236 nm, u03b5 23,000) [1] facilitates peak identification and quantitation, while its single enantiomer composition ensures accurate chiral analysis method development .

Stereochemical Control in Pharmacological Studies

Employ 11(S)-HEPE as the defined (S)-enantiomer control in experiments investigating stereospecific receptor binding or enzyme substrate specificity. This application is critical because using the racemic (u00b1)11-HEPE, which contains 50% of the (R)-enantiomer [1], would confound results and obscure stereospecific activity, a key consideration in the study of specialized pro-resolving mediators .

Internal Standard for Quantitative Oxylipin Analysis

Utilize 11(S)-HEPE as an internal standard or calibration reference in quantitative oxylipin analysis using stable isotope dilution assays. The compound's structural similarity to other HEPE isomers, combined with its distinct chromatographic behavior and spectral properties [1], allows for accurate normalization of recovery and instrument response, especially when studying the 11-hydroxylation pathway .

Application

Selection Property

Validation Focus

Eicosanoid signaling studies

Defined S-enantiomer identity

Enantiomer-specific pathway mapping vs. R-enantiomer

Quantitative lipidomics (LC-MS/MS)

High-purity single enantiomer

Calibration accuracy over racemic mixtures

Chiral hydroxy fatty acid synthesis

Enzymatic route via 11S-LOX

Scalability and stereo-control reproducibility

• [1] LipidBank. 11S-Hydroxy-5Z,8Z,12E,14Z,17Z-eicosapentaenoic acid (11(S)-HEPE). LBF20503HO05. View Source